Cas no 2098109-86-3 (2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one)

• Product Name: 2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one
• CAS No: 2098109-86-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4773936
• Update Time: 2025-06-03

2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one
• 2-amino-1-[8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl]ethanone
• 2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one

• Inchi： 1S/C12H22N2O2/c1-2-16-8-10-7-14(11(15)6-13)9-12(10)4-3-5-12/h10H,2-9,13H2,1H3
• InChI Key： OLQXXYIUBGRCGR-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(C(CN)=O)CC21CCC2

Computed Properties

• Exact Mass: 226.168127949 g/mol
• Monoisotopic Mass: 226.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6
• Molecular Weight: 226.32

Additional information on 2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one

Recent Advances in the Study of 2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one (CAS: 2098109-86-3)

The compound 2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one (CAS: 2098109-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges associated with the 6-azaspiro[3.4]octane scaffold, a key structural component of this compound. Researchers have developed novel synthetic routes to access this scaffold with high enantiomeric purity, which is critical for its biological activity. The introduction of the ethoxymethyl group at the 8-position has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further development.

In vitro and in vivo studies have demonstrated that 2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one exhibits potent activity against a range of biological targets, including G protein-coupled receptors (GPCRs) and kinases. Its ability to modulate these targets suggests potential applications in the treatment of neurological disorders, cancer, and inflammatory diseases. Notably, the compound has shown high selectivity for specific receptor subtypes, reducing the likelihood of off-target effects.

Pharmacokinetic studies have further elucidated the compound's favorable drug-like properties, including good oral bioavailability and metabolic stability. These findings support its potential as a lead compound for drug development. Additionally, recent structural-activity relationship (SAR) studies have identified key modifications that can further optimize its potency and selectivity.

In conclusion, 2-Amino-1-(8-(ethoxymethyl)-6-azaspiro[3.4]octan-6-yl)ethan-1-one represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on exploring its full therapeutic potential and addressing any remaining challenges related to its synthesis and formulation. Future studies will likely provide deeper insights into its mechanism of action and clinical applicability.